Cas no 63713-71-3 (Ethanol, 2-(tribromophenoxy)-)

Ethanol, 2-(tribromophenoxy)- structure
Ethanol, 2-(tribromophenoxy)- structure
Product Name:Ethanol, 2-(tribromophenoxy)-
CAS No:63713-71-3
MF:C8H7Br3O2
MW:374.851980447769
CID:425890
PubChem ID:70614219
Update Time:2025-04-19

Ethanol, 2-(tribromophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(tribromophenoxy)-
    • 2-(2,3,4-tribromophenoxy)ethanol
    • SCHEMBL11576827
    • 63713-71-3
    • 2-(2,3,4-Tribromophenoxy)ethan-1-ol
    • DTXSID90742487
    • Inchi: 1S/C8H7Br3O2/c9-5-1-2-6(13-4-3-12)8(11)7(5)10/h1-2,12H,3-4H2
    • InChI Key: QKSIFAIGANXLKQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=CC=1OCCO)Br)Br

Computed Properties

  • Exact Mass: 371.79951
  • Monoisotopic Mass: 371.79962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

Ethanol, 2-(tribromophenoxy)- Related Literature

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